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Compound of Interest

Compound Name: 2-Methyltriacontane

Cat. No.: B3048091 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyltriacontane, a long-chain

branched alkane with significance in chemical ecology and potential applications in various

scientific fields. This document details its chemical and physical properties, outlines analytical

methodologies, and explores its biological role, particularly as a semiochemical.

Core Chemical and Physical Properties
2-Methyltriacontane is a saturated hydrocarbon with the chemical formula C31H64.[1][2] Its

structure consists of a thirty-carbon chain with a methyl group at the second position.

Table 1: Physicochemical Properties of 2-Methyltriacontane
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Property Value Source

CAS Number 1560-72-1 [1][2]

Molecular Formula C31H64 [1][2]

Molecular Weight 436.84 g/mol

IUPAC Name 2-methyltriacontane

Synonyms Isohentriacontane

Appearance Colorless solid (estimated)

Melting Point 23.55 °C (estimate)

Boiling Point 453.41 °C (estimate)

Density 0.8991 g/cm³ (estimate)

Solubility
Low in water, soluble in

nonpolar organic solvents

Synthesis and Extraction
While detailed, step-by-step synthesis protocols for 2-Methyltriacontane are not readily

available in public literature, the common method for preparing similar long-chain alkanes

involves the alkylation of a long-chain hydrocarbon. This typically involves the reaction of a

Grignard reagent with a suitable alkyl halide.

Alternatively, 2-Methyltriacontane can be extracted from natural sources. It has been

identified in various organisms, suggesting that isolation from these sources is a viable, albeit

potentially low-yield, method of obtaining the compound.

Analytical Methodologies: Gas Chromatography-
Mass Spectrometry (GC-MS)
Gas Chromatography-Mass Spectrometry (GC-MS) is the most suitable and widely used

technique for the analysis of volatile and semi-volatile compounds like 2-Methyltriacontane.
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This method allows for the separation, identification, and quantification of the compound in

complex mixtures.

Experimental Protocol: A General GC-MS Workflow
The following provides a generalized protocol for the analysis of long-chain alkanes.

Optimization of these parameters for 2-Methyltriacontane is crucial for achieving accurate and

reproducible results.

1. Sample Preparation:

Extraction: For solid samples (e.g., insect cuticles, plant matter), solvent extraction using a

nonpolar solvent such as hexane or dichloromethane is typically employed.

Clean-up: Solid-phase extraction (SPE) may be necessary to remove interfering compounds

from the extract.

Derivatization: For alkanes, derivatization is generally not required.

Standard Preparation: Prepare a series of calibration standards of 2-Methyltriacontane in a

suitable solvent (e.g., hexane) to establish a calibration curve for quantification. An internal

standard can be used to improve accuracy.

2. GC-MS Instrumentation and Conditions:

Gas Chromatograph: Equipped with a capillary column suitable for hydrocarbon analysis

(e.g., a nonpolar column like DB-5ms or HP-5ms).

Injector: A split/splitless or on-column injector is typically used.

Oven Temperature Program: An initial temperature of around 60-100°C, held for a few

minutes, followed by a temperature ramp (e.g., 10-20°C/min) to a final temperature of 300-

320°C, held for several minutes.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer: An electron ionization (EI) source is commonly used.
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Data Acquisition: Full scan mode is used for identification, while selected ion monitoring

(SIM) mode can be used for enhanced sensitivity in quantification.

3. Data Analysis:

Identification: The retention time of the peak corresponding to 2-Methyltriacontane is

compared to that of a known standard. The mass spectrum of the peak is compared to a

reference library (e.g., NIST) for confirmation.

Quantification: The peak area of 2-Methyltriacontane is integrated and compared to the

calibration curve to determine its concentration in the sample.

Logical Workflow for GC-MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methyltriacontane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3048091#2-methyltriacontane-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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